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For Researchers, Scientists, and Drug Development Professionals

Introduction
Lyso-platelet-activating factor C18 (Lyso-PAF C18), with the systematic name 1-O-octadecyl-

sn-glycero-3-phosphocholine, is a bioactive lipid molecule that serves as both a precursor and

a breakdown product of the potent inflammatory mediator, Platelet-Activating Factor (PAF) C18.

While historically considered an inactive intermediate, recent research has unveiled its distinct

biological activities, often opposing those of PAF.[1][2] These application notes provide a

comprehensive overview of the use of Lyso-PAF C18 in cell culture experiments, including its

mechanism of action, detailed experimental protocols, and relevant quantitative data.

Chemical Properties and Preparation
Chemical Structure:

Figure 1: Lyso-PAF C18 signaling via the cAMP-PKA pathway.

Role in Cancer Cell Signaling
In certain cancer cells, particularly those with NRAS mutations, intracellular Lyso-PAF C18

plays a role in the activation of the RAS-RAF1 signaling pathway, contributing to cell

proliferation. [3] Signaling Pathway: PLA2G7-Lyso-PAF-PAK2-RAF1 Axis
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Intracellular Lyso-PAF, a product of PLA2G7 activity, can promote the activation of p21-

activated kinase 2 (PAK2), which in turn phosphorylates and activates RAF1, a key component

of the MAPK/ERK pathway. [3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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